Cas no 58826-39-4 (6-Chloro-7-methyl-1,2,4triazolo4,3-Bpyridazine)

• Product Name: 6-Chloro-7-methyl-1,2,4triazolo4,3-Bpyridazine
• CAS No: 58826-39-4
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD04037382
• CID: 340771
• PubChem ID: 819796
• Update Time: 2025-04-19

6-Chloro-7-methyl-1,2,4triazolo4,3-Bpyridazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-7-methyl-
• 6-chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS027430212
• 58826-39-4
• W13092
• SY125778
• 7-methyl-6-chloro-s-triazolo[4,3-b]pyridazine
• AS-68556
• SCHEMBL8557085
• 6-chloro-7-methyl-s-triazolo[4,3-b]pyridazine
• MFCD04037382
• DTXSID40356119
• CS-0038714
• LQPOWKWRTDHADG-UHFFFAOYSA-N
• 6-chloro-7-methyl[1,2,4]triazolo[4,3-b]pyridazine
• AM-944/40947485
• 6-Chloro-7-methyl-1,2,4triazolo4,3-Bpyridazine

• MDL： MFCD04037382
• Inchi： 1S/C6H5ClN4/c1-4-2-5-9-8-3-11(5)10-6(4)7/h2-3H,1H3
• InChI Key： LQPOWKWRTDHADG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=NN=CN2N=1

Computed Properties

• Exact Mass: 168.02045
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines